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Compound of Interest

Compound Name:
5-Chloro-2,6-dimethoxy-4-

methylquinoline

CAS No.: 189746-19-8

Cat. No.: B066841 Get Quote

In the landscape of pharmaceutical development, the identity and quality of every chemical

entity, from the initial starting materials to the final Active Pharmaceutical Ingredient (API), are

of paramount importance. The compound registered under CAS number 189746-19-8,

chemically known as 5-Chloro-2,6-dimethoxy-4-methylquinoline, represents a quintessential

example of such a critical molecule. It is primarily recognized in two significant roles: as a key

synthetic intermediate in the manufacturing pathway of the antimalarial drug Tafenoquine, and

consequently, as a potential process-related impurity, designated "Tafenoquine Impurity 7"[1].

This guide is designed for researchers, medicinal chemists, and drug development

professionals. It moves beyond a simple recitation of data to provide a deeper understanding of

this compound's practical relevance. We will explore its chemical and physical characteristics,

its pivotal role in synthesis, the analytical methodologies required for its control, and the

necessary safety protocols for its handling. The underlying principle of this guide is to explain

not just what is done, but why specific experimental choices are made, ensuring a robust and

scientifically sound approach to its use in a research and development setting.

Core Chemical and Physical Profile
A comprehensive understanding of a compound's properties is the foundation of its effective

application and handling. For 5-Chloro-2,6-dimethoxy-4-methylquinoline, these properties

dictate its behavior in reactions, its solubility for analytical preparation, and its required storage

conditions.
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Identity and Structure
The molecular identity is confirmed through various spectroscopic and analytical techniques,

with the following identifiers serving as a universal reference.

Identifier Value Source

CAS Number 189746-19-8 [1][2][3]

IUPAC Name
5-chloro-2,6-dimethoxy-4-

methylquinoline
[1][2]

Molecular Formula C₁₂H₁₂ClNO₂ [1][2]

Molecular Weight 237.68 g/mol [1][2]

SMILES
CC1=CC(=NC2=C1C(=C(C=C

2)OC)Cl)OC
[1][2]

InChIKey
JDXORUMZWYWTTK-

UHFFFAOYSA-N
[1]

Physicochemical Properties
These properties are critical for designing experimental protocols, from synthesis to analysis.
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Property Value / Description
Significance &

Rationale
Source

Appearance
Off-white to white

solid

Visual confirmation of

material quality;

deviations may

indicate impurities.

[1]

Solubility
Soluble in DMSO;

Insoluble in water

Dictates solvent

choice for reactions

and analytical sample

preparation. DMSO is

a common solvent for

NMR and HPLC

analysis of poorly

water-soluble

compounds.

[1]

Boiling Point
353.5 ± 37.0 °C

(Predicted)

Provides an estimate

of thermal stability;

useful for setting

drying conditions,

though vacuum is

preferred to avoid

degradation.

[4]

Density
1.231 ± 0.06 g/cm³

(Predicted)

Useful for process

scale-up calculations.
[4]

Storage

Short term (days-

weeks): 0-4°C; Long

term (months-years):

-20°C. Store in a dry,

dark environment.

These conditions are

chosen to minimize

degradation from

heat, light, and

hydrolysis, ensuring

the long-term integrity

of the reference

standard or

intermediate.

[1]
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Strategic Role in Tafenoquine Synthesis
The primary significance of 5-Chloro-2,6-dimethoxy-4-methylquinoline lies in its function as

a key drug intermediate[1]. An intermediate is a molecular stepping stone in a multi-step

synthesis. The structural features of this quinoline derivative are strategically designed to be

incorporated into the final, more complex Tafenoquine molecule.

The purity and characterization of this intermediate are non-negotiable. Any impurities present

at this stage can carry through to subsequent steps, potentially leading to the formation of

undesired side-products or complicating purification of the final API. This necessitates stringent

quality control at this intermediate stage, a core principle of modern pharmaceutical

manufacturing.
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Multi-Step API Synthesis Workflow

Starting Materials

Intermediate 1

Step 1

CAS 189746-19-8
(Key Intermediate)

Step 2

QC Check

Intermediate 3

Step 3

QC Check
(Purity & Identity)

Final API
(Tafenoquine)

Final Step

Final QC
(Release Testing)

Mobile Phase
(Solvent Reservoir)

HPLC Pump
(Gradient Control)

Autosampler
(Injects Sample)

C18 Column
(Separation Occurs)

UV Detector
(@ 254 nm)

Data System
(Chromatogram)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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